4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid
Overview
Description
4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid, also known as DIBMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. The compound is a derivative of isoquinoline and benzoic acid, and its synthesis method involves several steps that require expertise in organic chemistry.
Mechanism of Action
The mechanism of action of 4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid involves its interaction with various receptors in the central nervous system. It has been found to bind to the GABA-A receptor, which is responsible for regulating the inhibitory neurotransmitter gamma-aminobutyric acid (GABA). This interaction leads to the enhancement of GABAergic neurotransmission, which results in the anticonvulsant and analgesic effects of the compound.
Biochemical and Physiological Effects:
4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid has been found to exhibit several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which results in the enhancement of GABAergic neurotransmission. The compound has also been found to inhibit the release of glutamate, which is an excitatory neurotransmitter. This inhibition leads to the anti-inflammatory effects of the compound.
Advantages and Limitations for Lab Experiments
4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid has several advantages for use in lab experiments. It exhibits significant anticonvulsant, analgesic, and anti-inflammatory properties, which make it a useful tool for studying these conditions. However, the compound has several limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid. One potential area of research is the development of new derivatives of the compound with improved pharmacological properties. Another area of research is the study of the compound's potential use in the treatment of other neurological disorders, such as depression and anxiety. Additionally, the compound's mechanism of action could be further elucidated to gain a better understanding of its effects on the central nervous system.
Scientific Research Applications
4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid has been extensively studied for its potential applications in the field of pharmacology. It has been found to exhibit significant anticonvulsant, analgesic, and anti-inflammatory properties. The compound has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c19-17(20)15-7-5-13(6-8-15)11-18-10-9-14-3-1-2-4-16(14)12-18/h1-8H,9-12H2,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGDCSVTTWQYOCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CC3=CC=C(C=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30353758 |
Source
|
| Record name | STK805221 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30353758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid | |
CAS RN |
333357-96-3 |
Source
|
| Record name | STK805221 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30353758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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